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Compound of Interest

Compound Name: MI-3

Cat. No.: B8004773 Get Quote

For Immediate Reference: Essential Safety and Handling Information for the Menin-MLL

Inhibitor MI-3

This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals working with MI-3, a potent Menin-Mixed

Lineage Leukemia (MLL) inhibitor. Adherence to these procedures is vital for ensuring

laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE) and
Engineering Controls
Given that MI-3 is a potent compound, likely handled as a powder, stringent safety measures

are necessary to minimize exposure. The following table summarizes the required personal

protective equipment and essential engineering controls.
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Item Specification Purpose

Primary Engineering Control
Chemical Fume Hood or

Biological Safety Cabinet

To contain airborne particles

and prevent inhalation. All

handling of powdered MI-3

should be performed within

these ventilated enclosures.

Gloves
Double-gloving with nitrile

gloves

To prevent skin contact.

Change gloves immediately if

contaminated.

Eye Protection
Safety goggles with side

shields or a face shield

To protect eyes from splashes

or airborne powder.

Lab Coat
Full-length, cuffed laboratory

coat

To protect skin and personal

clothing from contamination.

Respiratory Protection N95 respirator or higher

Recommended when handling

larger quantities of MI-3

powder or when engineering

controls are not sufficient to

minimize aerosolization.

Chemical and Physical Properties of MI-3
A clear understanding of MI-3's properties is fundamental to its safe handling and use in

experiments.
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Property Value

Synonyms Menin-MLL inhibitor 3

CAS Number 1271738-59-0

Molecular Formula C18H25N5S2

Molecular Weight 375.56 g/mol

Appearance Crystalline solid, powder

Storage Store at -20°C for long-term stability.

Hazard Identification and First Aid
MI-3 is classified as harmful if swallowed and is very toxic to aquatic life.[1] Researchers must

be aware of the potential hazards and the appropriate first aid measures.
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Exposure Route Potential Hazard First Aid Measures

Ingestion Harmful if swallowed.

Rinse mouth with water. Do

NOT induce vomiting. Seek

immediate medical attention.

Inhalation
May cause respiratory tract

irritation.

Move to fresh air. If breathing

is difficult, give oxygen. Seek

medical attention if symptoms

persist.

Skin Contact May cause skin irritation.

Remove contaminated

clothing. Wash skin thoroughly

with soap and water. Seek

medical attention if irritation

develops.

Eye Contact May cause eye irritation.

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting lower and

upper eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

medical attention.

Operational Plan: Experimental Workflow for MI-3 in
Leukemia Cell Lines
The following diagram outlines a typical experimental workflow for assessing the efficacy of MI-
3 in leukemia cell lines. This protocol is a general guideline and may require optimization for

specific cell lines and experimental goals.
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Experimental Workflow for MI-3
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Caption: A generalized workflow for in vitro testing of MI-3 on leukemia cell lines.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8004773?utm_src=pdf-body-img
https://www.benchchem.com/product/b8004773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8004773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: The Menin-MLL Signaling
Pathway
MI-3 functions by disrupting the protein-protein interaction between Menin and MLL. This

interaction is crucial for the oncogenic activity of MLL fusion proteins, which are common in

certain types of leukemia. The inhibition of this pathway leads to the downregulation of key

target genes, such as HOXA9 and MEIS1, ultimately inducing apoptosis in leukemic cells.[2]

Menin-MLL Signaling Pathway and Inhibition by MI-3
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Caption: MI-3 inhibits the Menin-MLL interaction, disrupting leukemogenic gene expression.

Disposal Plan
Proper disposal of MI-3 and all contaminated materials is critical to prevent environmental

contamination and ensure compliance with institutional and regulatory guidelines.
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Solid Waste: All disposable PPE (gloves, lab coats, respirators), contaminated lab supplies

(e.g., pipette tips, tubes), and excess powdered MI-3 should be collected in a clearly labeled,

sealed hazardous waste container.

Liquid Waste: Media from treated cells and any solutions containing MI-3 should be collected

in a designated hazardous liquid waste container. Do not pour down the drain.

Decontamination: All non-disposable equipment and work surfaces should be

decontaminated with a suitable solvent (e.g., 70% ethanol) followed by a thorough cleaning

with soap and water.

Waste Pickup: Follow your institution's procedures for hazardous waste pickup and disposal.

Ensure all waste containers are properly labeled with the contents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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